Cas no 1377248-55-9 (1-methyl-1H-1,2,3-triazole-4-carbohydrazide)

• Product Name: 1-methyl-1H-1,2,3-triazole-4-carbohydrazide
• CAS No: 1377248-55-9
• MF: C₄H₇N₅O
• MW: 141.131279230118
• MDL: MFCD29991609
• CID: 4594965
• PubChem ID: 122163875
• Update Time: 2025-11-02

1-methyl-1H-1,2,3-triazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,2,3-triazole-4-carbohydrazide
• 1-methyltriazole-4-carbohydrazide
• CFC24855

• MDL： MFCD29991609
• Inchi： 1S/C4H7N5O/c1-9-2-3(7-8-9)4(10)6-5/h2H,5H2,1H3,(H,6,10)
• InChI Key： KVIKYRCRVVRSPI-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)NN

Computed Properties

• Exact Mass: 141.06505986g/mol
• Monoisotopic Mass: 141.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-methyl-1H-1,2,3-triazole-4-carbohydrazide

Comprehensive Guide to 1-Methyl-1H-1,2,3-triazole-4-carbohydrazide (CAS No. 1377248-55-9): Properties, Applications, and Market Insights

1-Methyl-1H-1,2,3-triazole-4-carbohydrazide (CAS No. 1377248-55-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative features a unique molecular structure combining a methyl-substituted triazole ring with a carbohydrazide functional group, making it a versatile intermediate for synthesizing biologically active molecules. Its CAS number 1377248-55-9 serves as a critical identifier for researchers sourcing this compound globally.

The growing demand for 1-methyl-1H-1,2,3-triazole-4-carbohydrazide aligns with current trends in drug discovery and crop protection. As the pharmaceutical industry increasingly explores nitrogen-rich heterocycles for antiviral and antibacterial agents, this compound’s triazole core demonstrates notable potential. Similarly, in agriculture, its derivatives are investigated for their role in developing next-generation plant growth regulators and pesticide synergists, addressing the global need for sustainable farming solutions.

From a chemical perspective, 1-methyl-1H-1,2,3-triazole-4-carbohydrazide exhibits remarkable stability under standard conditions, with a melting point range of 210-215°C. Its solubility profile – moderately soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) but poorly soluble in water – makes it particularly useful for organic synthesis applications. Researchers frequently employ this compound in click chemistry reactions, where its carbohydrazide moiety enables efficient conjugation with aldehydes and ketones to form hydrazone linkages.

The synthesis of CAS 1377248-55-9 typically involves multi-step procedures starting from 1-methyl-1H-1,2,3-triazole-4-carboxylic acid, followed by esterification and subsequent hydrazinolysis. Recent advancements in flow chemistry have improved the production efficiency of this compound, reducing reaction times from days to hours while maintaining high yields exceeding 85%. These process optimizations respond to the market’s need for cost-effective scaling of fine chemical intermediates.

In pharmacological applications, derivatives of 1-methyl-1H-1,2,3-triazole-4-carbohydrazide show promising activity against various microbial targets. Computational studies suggest that the triazole-hydrazide hybrid structure can effectively bind to enzyme active sites, particularly those involved in nucleic acid synthesis. This has spurred interest in developing novel antimicrobial agents using this scaffold, especially amid rising concerns about antibiotic resistance – a top-searched topic in medical research databases.

The agrochemical sector utilizes 1377248-55-9 as a precursor for systemic acquired resistance (SAR) inducers – compounds that enhance plants’ natural defense mechanisms. With increasing regulatory restrictions on conventional pesticides, such bio-inspired crop protection solutions represent a fast-growing market segment. Field trials have demonstrated that derivatives of this compound can reduce fungal infection rates in cereals by up to 70% without exhibiting phytotoxicity.

Market analysis indicates steady growth in demand for 1-methyl-1H-1,2,3-triazole-4-carbohydrazide, with Asia-Pacific emerging as the dominant production and consumption region. The compound’s price trajectory reflects its niche status, typically ranging between $180-$220 per gram at research quantities. Suppliers are increasingly offering custom synthesis services for modified versions of this scaffold, catering to the pharmaceutical industry’s need for structure-activity relationship (SAR) studies.

Quality control of CAS 1377248-55-9 involves rigorous analytical characterization. High-performance liquid chromatography (HPLC) methods typically show purity levels ≥98% for research-grade material, with nuclear magnetic resonance (NMR) spectroscopy confirming the expected 1H-1,2,3-triazole proton patterns. The compound’s stability data suggests a shelf life of at least 36 months when stored under inert atmosphere at -20°C, making it suitable for long-term research projects.

Environmental and safety assessments of 1-methyl-1H-1,2,3-triazole-4-carbohydrazide indicate low acute toxicity profiles, with LD50 values >2000 mg/kg in rodent studies. Proper handling requires standard laboratory precautions including personal protective equipment (PPE), particularly due to the compound’s potential to form respirable dust during weighing operations. These characteristics position it favorably compared to more hazardous alternatives in medicinal chemistry workflows.

Future research directions for 1377248-55-9 derivatives include exploration of their metal-chelating properties for catalytic applications and investigation of their fluorescence characteristics for sensor development. The compound’s modular structure allows for straightforward functionalization, enabling creation of diverse chemical libraries for high-throughput screening – a technique frequently searched by drug discovery professionals.

For researchers sourcing 1-methyl-1H-1,2,3-triazole-4-carbohydrazide, verification of the CAS registry number 1377248-55-9 remains crucial to ensure material authenticity. Reputable suppliers provide comprehensive analytical data including mass spectrometry (MS) and infrared (IR) spectra for batch-to-batch consistency. The compound’s growing importance is reflected in its increasing appearance in chemical patents and peer-reviewed publications, particularly in journals focusing on heterocyclic chemistry and medicinal chemistry innovations.